2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-[1-(oxan-4-yl)pyrazol-4-yl]acetamide
• InChI: InChI=1S/C17H21N7O4/c1-21-15-14(16(26)22(2)17(21)27)23(10-18-15)9-13(25)20-11-7-19-24(8-11)12-3-5-28-6-4-12/h7-8,10,12H,3-6,9H2,1-2H3,(H,20,25)
• InChI Key: FOHDZEKNQLOBIG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)NC3=CN(N=C3)C4CCOCC4
• Molecular Formula: C17H21N7O4
• Molecular Weight: 387.4 g/mol

Description

2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide is a useful research compound. Its molecular formula is C17H21N7O4 and its molecular weight is 387.4. The purity is usually 95%.
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Scientific Research Applications

Pyrethroid Metabolites and Human Exposure

Studies on pyrethroid metabolites, such as those by Schettgen et al. (2002) and Ueyama et al. (2022), investigate the exposure of populations, including children, to pyrethroid insecticides through environmental sources. Pyrethroids are a class of synthetic insecticides that mimic the natural insecticidal properties of pyrethrins, derived from chrysanthemum flowers. These studies measure urinary metabolites to assess exposure levels, providing insight into the widespread presence of these compounds in human populations due to their extensive use in agriculture and household products (Schettgen et al., 2002; Ueyama et al., 2022).

NSAIDs and Their Effects

Research on NSAIDs like the study by Castelao et al. (2000) explores the relationship between the intake of certain NSAIDs and the risk of bladder cancer. These findings are relevant because NSAIDs are commonly used medications that can have various biological effects beyond their primary anti-inflammatory purposes. The results can guide safer medication use and inform public health strategies (Castelao et al., 2000).

Novel Compounds and Their Applications

Although not directly matching the queried compound, studies on novel synthetic compounds, such as those by Annunziato and di Renzo (1993), assess the bioequivalence and pharmacokinetics of different formulations of new therapeutic agents. This research is crucial for developing effective, safe pharmaceuticals and understanding how new compounds behave in biological systems (Annunziato & di Renzo, 1993).